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Compound of Interest

Compound Name: Etosalamide

Cat. No.: B1671764 Get Quote

For researchers, scientists, and professionals in drug development, this guide provides a

comprehensive overview of the physicochemical properties, synthesis, and putative

mechanism of action of Etosalamide.

Core Molecular Data
Etosalamide, with the IUPAC name 2-(2-ethoxyethoxy)benzamide, is recognized for its

analgesic and antipyretic properties.[1] Its fundamental molecular and physical characteristics

are summarized below.

Property Value Source

Molecular Formula C₁₁H₁₅NO₃ [1]

Molecular Weight 209.24 g/mol [1]

CAS Number 15302-15-5 [1]

Melting Point 78 °C

Boiling Point 358.6±27.0 °C (Predicted)

Density 1.112±0.06 g/cm³ (Predicted)

pKa 15.58±0.50 (Predicted)

Solubility
DMSO: 300 mg/mL (1433.76

mM)
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Putative Mechanism of Action
As a derivative of salicylamide, Etosalamide is classified as a non-steroidal anti-inflammatory

drug (NSAID).[1] Its analgesic and antipyretic effects are likely attributed to the inhibition of

cyclooxygenase (COX) enzymes. By blocking COX, Etosalamide interferes with the synthesis

of prostaglandins, which are key mediators of pain and fever. The inhibition of prostaglandin

synthesis is the primary mode of action for the analgesic and anti-inflammatory effects of

NSAIDs.

The two main isoforms of the COX enzyme, COX-1 and COX-2, are responsible for

prostaglandin production. While COX-1 is constitutively expressed and involved in homeostatic

functions, COX-2 is induced during inflammation and is the primary target for anti-inflammatory

NSAIDs. It is hypothesized that Etosalamide, like other NSAIDs, exerts its therapeutic effects

through the inhibition of COX-2. This leads to a reduction in the production of prostaglandins,

thereby alleviating pain and reducing fever.
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Figure 1: Putative signaling pathway for Etosalamide's analgesic action.
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Experimental Protocols
General Synthesis of Benzamide Derivatives
While a specific, detailed experimental protocol for the synthesis of Etosalamide is not readily

available in the provided search results, a general workflow for the synthesis of similar

benzamide compounds can be proposed. The following is a representative, not a validated,

protocol and should be adapted and optimized by qualified researchers.

Start Materials:
- Salicylic Acid Derivative

- Ethoxyethanol
- Amidation Reagent

Step 1: Esterification
- React salicylic acid derivative

  with ethoxyethanol in the
  presence of an acid catalyst.

Step 2: Purification
- Isolate the ester intermediate

  via extraction and chromatography.

Step 3: Amidation
- Convert the ester to the amide
  using an appropriate aminating

  agent (e.g., ammonia or an
  ammonia equivalent).

Step 4: Final Purification
- Purify the final product,

  Etosalamide, using
  recrystallization or chromatography.

Step 5: Characterization
- Confirm structure and purity

  using NMR, Mass Spectrometry,
  and HPLC.

Final Product:
Etosalamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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